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Compound of Interest

Compound Name: 2-Methylthiazole-5-carbaldehyde

Cat. No.: B182251 Get Quote

This guide provides comprehensive safety protocols and logistical procedures for the handling

and disposal of 2-Methylthiazole-5-carbaldehyde (CAS No. 1003-60-7), a critical reagent in

various research and development applications. Adherence to these guidelines is paramount

for ensuring personnel safety and minimizing environmental impact.

Chemical and Physical Properties

Property Value

Molecular Formula C5H5NOS[1]

Molecular Weight 127.17 g/mol [1]

Boiling Point 219.0±13.0 °C at 760 mmHg[2]

Density 1.3±0.1 g/cm3 [2]

Flash Point 86.2±19.8 °C[2]

Physical Form Solid

Storage Temperature Inert atmosphere, store in freezer, under -20°C
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2-Methylthiazole-5-carbaldehyde is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or inhaled, and can cause skin, eye, and respiratory irritation.

[2][3]

Summary of Required Personal Protective Equipment

Protection Type Specific Requirements Rationale & Citations

Eye/Face Protection

Tightly fitting chemical safety

goggles. A face shield is

recommended when handling

larger quantities or when there

is a risk of splashing.

To protect against serious eye

irritation.[3][4][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A

chemically resistant lab coat or

apron must be worn.

To prevent skin contact, which

can cause irritation.[2][3]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If a fume hood is not

available or if dust/aerosols

may be generated, a NIOSH-

approved respirator with

appropriate cartridges (e.g., for

organic vapors and

particulates) is required.[2][3]

To prevent respiratory tract

irritation from inhalation.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Methylthiazole-5-carbaldehyde is crucial for safety. The

following procedure outlines the necessary steps before, during, and after handling.

Pre-Operational Checks
Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash

is at the appropriate height.
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Assemble all Materials: Gather all necessary equipment, including the chemical container,

spatulas, weighing paper, and reaction vessels, within the fume hood.

Inspect PPE: Don and inspect all required PPE for any defects.

Handling Procedure
Controlled Dispensing: Slowly open the container in the fume hood. Use a clean, dry spatula

to dispense the solid material. Avoid creating dust.

Accurate Weighing: If weighing is required, do so within the fume hood on a tared weighing

paper or in a suitable container.

Immediate Transfer: Promptly transfer the weighed chemical to the reaction vessel.

Secure Container: Tightly close the main container of 2-Methylthiazole-5-carbaldehyde
immediately after use.

Post-Handling Procedures
Decontamination of Tools: Clean all reusable equipment that came into contact with the

chemical using an appropriate solvent.

Work Area Cleaning: Wipe down the work surface within the fume hood.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands thoroughly with soap and water.[3]

Proper Storage: Return the chemical container to its designated cold storage location.

Disposal Plan: Step-by-Step Procedure
Proper disposal of 2-Methylthiazole-5-carbaldehyde and its contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: Place any contaminated disposable items such as gloves, weighing paper, and

paper towels into a designated, labeled hazardous waste container.
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Unused Chemical: Unwanted or expired 2-Methylthiazole-5-carbaldehyde should be

disposed of as hazardous waste. Do not mix with other waste streams. Mix with sand or

another inert absorbent material before placing it in a tightly closed container for disposal.[2]

Liquid Waste: If the chemical is dissolved in a solvent, the resulting solution must be

collected in a labeled hazardous waste container designated for flammable liquids.

Labeling and Storage of Waste
Clear Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

full chemical name: "2-Methylthiazole-5-carbaldehyde".

Secure Storage: Store waste containers in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Final Disposal
Consult Regulations: Arrange for the disposal of all waste through your institution's

environmental health and safety (EHS) office, following all local, state, and national

regulations.[2]

Emergency Procedures
In the event of an accidental release or exposure, immediate and appropriate action is critical.
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Emergency Situation First Aid and Response Measures

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing.

Seek medical attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[2]

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an inert absorbent material

like sand or vermiculite.[2][6] Sweep up the

material and place it in a sealed container for

disposal.[2] Prevent the spill from entering

drains or waterways.[2]

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of 2-Methylthiazole-5-carbaldehyde
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Caption: Workflow for the safe handling and disposal of 2-Methylthiazole-5-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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